Cas no 88421-69-6 (1,3-Benzenedipropanenitrile, 4,6-dihydroxy-)
88421-69-6 structure
Product Name:1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
CAS No:88421-69-6
MF:C12H12N2O2
MW:216.235882759094
CID:633432
PubChem ID:13181159
Update Time:2025-04-19
1,3-Benzenedipropanenitrile, 4,6-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
- 3-[5-(2-cyanoethyl)-2,4-dihydroxyphenyl]propanenitrile
- DTXSID20525200
- 3,3'-(4,6-Dihydroxy-1,3-phenylene)dipropanenitrile
- 88421-69-6
-
- Inchi: 1S/C12H12N2O2/c13-5-1-3-9-7-10(4-2-6-14)12(16)8-11(9)15/h7-8,15-16H,1-4H2
- InChI Key: NGVKPXCBVIGFMR-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=CC=1CCC#N)CCC#N)O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 88Ų
1,3-Benzenedipropanenitrile, 4,6-dihydroxy- Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
88421-69-6 (1,3-Benzenedipropanenitrile, 4,6-dihydroxy-) Related Products
- 14233-73-9(3-(2-Hydroxy-1-naphthyl)propanenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk